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Compound of Interest

Compound Name: 2-Methyltetrahydropyran

Cat. No.: B156201 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of 2-Methyltetrahydropyran, a flammable liquid commonly used as a solvent in

organic synthesis. Adherence to these procedures is critical for minimizing risks and protecting

both laboratory personnel and the environment.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to be fully aware of the hazards

associated with 2-Methyltetrahydropyran. This compound is a highly flammable liquid and

vapor, can cause severe skin and eye irritation or damage, may cause respiratory irritation, and

is harmful if swallowed.[1][2][3][4][5] Ethers like 2-Methyltetrahydropyran also have the

potential to form explosive peroxides upon exposure to air and light, particularly during storage.

[6][7]

Personal Protective Equipment (PPE) is mandatory:

Eye Protection: Chemical safety goggles or a face shield must be worn.[8]

Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene, and inspect

them for any signs of degradation before use.[8]

Body Protection: A flame-retardant lab coat and closed-toe shoes are required.[8]
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All handling of 2-Methyltetrahydropyran should occur in a well-ventilated area, preferably

within a certified chemical fume hood to minimize the inhalation of vapors.[8]

Quantitative Data Summary
The following table summarizes key physical and hazard data for 2-Methyltetrahydropyran
and its related compounds, which is critical for safe handling and disposal.

Property Value Source/Analogy

Molecular Formula C6H12O

Molecular Weight 100.16 g/mol [9]

Appearance Colorless liquid [6]

Flash Point
-11 °C / 12.2 °F (for 2-

Methyltetrahydrofuran)
[6]

Boiling Point
78 - 80 °C / 172.4 - 176 °F (for

2-Methyltetrahydrofuran)
[6]

Flammability
Highly Flammable Liquid and

Vapor
[2][3][4][5][6][7][10][11]

Hazards

Harmful if swallowed, Causes

skin and eye irritation/damage,

May cause respiratory

irritation, May form explosive

peroxides

[1][2][3][5][6][7][10]

Detailed Disposal and Spill Management Protocol
The proper disposal of 2-Methyltetrahydropyran and its contaminated materials is a critical

step in the laboratory workflow. The following protocol outlines the necessary steps for safe

disposal.

Step 1: Waste Segregation and Collection
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Identify Waste Streams: Designate separate, clearly labeled, and chemically compatible

waste containers for:

Unused or waste 2-Methyltetrahydropyran.

Solid materials contaminated with 2-Methyltetrahydropyran (e.g., absorbent pads,

gloves, paper towels).

Sharps contaminated with 2-Methyltetrahydropyran.

Container Selection: Use tightly sealable, non-reactive containers. For liquid waste, ensure

the container is designed for flammable liquids.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "2-Methyltetrahydropyran," and the associated hazards (e.g., "Flammable,"

"Irritant").

Step 2: Spill and Contamination Management
In the event of a spill, immediate and appropriate action is necessary to prevent escalation.

Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material such as

vermiculite, sand, or a commercial sorbent.[8]

Carefully collect the contaminated absorbent material using non-sparking tools and place

it into a designated, sealed container for hazardous waste disposal.[4][6]

Large Spills:

Evacuate the immediate area and alert all nearby personnel.

If safe to do so, remove all ignition sources.
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Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team immediately.[8]

Decontamination:

Decontaminate any surfaces that have come into contact with 2-Methyltetrahydropyran
using an appropriate solvent, followed by washing with soap and water.

Dispose of all cleaning materials as hazardous waste.[8]

Step 3: Storage and Disposal
Satellite Accumulation: Store sealed hazardous waste containers in a designated and

properly ventilated satellite accumulation area away from incompatible materials.[8]

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's EHS department or a licensed hazardous waste disposal

contractor. Do not dispose of 2-Methyltetrahydropyran down the drain or in regular trash.[4]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-
Methyltetrahydropyran.
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Caption: A workflow diagram for the safe disposal of 2-Methyltetrahydropyran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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